6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine

• IUPAC Name: 6-chloro-2,2-dimethyl-3,4-dihydrochromen-4-amine
• InChI: InChI=1S/C11H14ClNO/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5,9H,6,13H2,1-2H3
• InChI Key: YCHLOTPQPGERAD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=C(O1)C=CC(=C2)Cl)N)C
• Molecular Formula: C11H14ClNO
• DSSTOX Substance ID: DTXSID70586462
• Molecular Weight: 211.69 g/mol
• CAS RN: 841269-03-2

Description

6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine, also known as Ro 31-8220, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of benzopyran compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 acts as a competitive inhibitor of PKC by binding to the enzyme's ATP-binding site. This prevents the enzyme from phosphorylating its target proteins, which in turn affects a range of cellular processes.
Biochemical and Physiological Effects:
6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce the production of inflammatory cytokines. Additionally, 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 has been found to improve insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 in lab experiments is its potency as a PKC inhibitor. This allows researchers to study the role of PKC in various cellular processes with high specificity. However, one limitation of using 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 is its potential off-target effects. Like many drugs, 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 may interact with other proteins and enzymes in addition to PKC, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220. One area of interest is the development of more selective PKC inhibitors that can target specific isoforms of the enzyme. Additionally, 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 may have potential applications in the treatment of various diseases, including cancer and diabetes. Further studies are needed to investigate the full range of 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220's biochemical and physiological effects and its potential therapeutic applications.
Conclusion:
In conclusion, 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 is a synthetic compound that has been extensively studied for its potential applications in scientific research. It acts as a potent inhibitor of PKC and has been found to exhibit a range of biochemical and physiological effects. While there are some limitations to using 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 in lab experiments, it remains a valuable tool for investigating the role of PKC in various cellular processes. Further research is needed to fully understand the potential applications of 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 in the treatment of various diseases.

Scientific Research Applications

6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in many cellular processes. As a result, 6-Chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine 31-8220 has been used in a variety of studies to investigate the role of PKC in various diseases and physiological processes.